Cas no 1621962-33-1 (1-imino-1λ?-thiomorpholin-1-one)

• Product Name: 1-imino-1λ?-thiomorpholin-1-one
• CAS No: 1621962-33-1
• MF: C₄H₁₀N₂OS
• MW: 134.199999332428
• MDL: MFCD30535579
• CID: 4609491
• PubChem ID: 68485905
• Update Time: 2025-10-31

1-imino-1λ?-thiomorpholin-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Iminothiomorpholine 1-oxide
• 1-imino-1,4-thiazinane 1-oxide
• 1-Imino-1lambda6-thiomorpholine 1-oxide
• 1-Imino-1{6},4-thiomorpholin-1-one
• SY199118
• 1-imino-1λ?-thiomorpholin-1-one

• MDL： MFCD30535579
• Inchi： 1S/C4H10N2OS/c5-8(7)3-1-6-2-4-8/h5-6H,1-4H2
• InChI Key： LVKJUNIPYABARM-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=N)=O

Computed Properties

• Exact Mass: 134.05138412 g/mol
• Monoisotopic Mass: 134.05138412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.3
• Molecular Weight: 134.20

Additional information on 1-imino-1λ?-thiomorpholin-1-one

Introduction to 1-imino-1λ^?-thiomorpholin-1-one (CAS No. 1621962-33-1)

1-imino-1λ^?-thiomorpholin-1-one, with the CAS number 1621962-33-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiomorpholines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 1-imino-1λ^?-thiomorpholin-1-one make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 1-imino-1λ^?-thiomorpholin-1-one is characterized by a thiomorpholine ring with an imino group and a ketone functionality. The presence of these functional groups imparts specific chemical and biological properties to the molecule. Thiomorpholines are cyclic amines that contain a sulfur atom in place of an oxygen atom, which can enhance their lipophilicity and bioavailability. The imino group, on the other hand, can participate in hydrogen bonding and other interactions that are crucial for biological activity.

Recent studies have highlighted the potential of 1-imino-1λ^?-thiomorpholin-1-one in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-imino-1λ^?-thiomorpholin-1-one has shown promising antiviral activity against several viral strains. A research team from the University of California, San Francisco, demonstrated that this compound effectively inhibits the replication of influenza virus by interfering with viral RNA synthesis. This finding opens up new avenues for the development of antiviral drugs targeting RNA viruses.

The anticancer potential of 1-imino-1λ^?-thiomorpholin-1-one has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 1-imino-1λ^?-thiomorpholin-1-one could be developed into a novel anticancer agent with minimal side effects on normal cells.

The pharmacokinetic properties of 1-imino-1λ^?-thiomorpholin-1-one have been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has low toxicity and high stability under physiological conditions, which are essential attributes for a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-imino-1λ^?-thiomorpholin-1-one. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 1-imino-1λ^?-thiomorpholin-1-one (CAS No. 1621962-33-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies will continue to explore its full potential as a new therapeutic agent.